Cas no 75873-85-7 (Z-Leu-Leu-Glu-bNA)

• Product Name: Z-Leu-Leu-Glu-bNA
• CAS No: 75873-85-7
• MF: C₃₅H₄₄N₄O₇
• MW: 632.746469497681
• CID: 889308
• PubChem ID: 24892275
• Update Time: 2025-11-06

Z-Leu-Leu-Glu-bNA Chemical and Physical Properties

Names and Identifiers

• n-cbz-leu-leu-glu beta-naphthylamide
• N-CBZ-LEU-LEU-GLU β-NAPHTHYLAMIDE
• Z-LEU-LEU-GLU-BNA
• Z-Leu-Leu-Glu-βNA
• N-cbz-leu-leu-glu B-naphthylamide
• Z-LEU-LEU-GLU-BETANA
• Cbz-LLE β-naphthylamine
• benzyloxycarbonyl-Leu-Leu-Glu-2-naphthyl-amide
• (4S)-4-[[(2S)-4-methyl-2-[[(2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]pentanoyl]amino]-5-(naphthalen-2-ylamino)-5-oxopentanoic acid
• 75873-85-7
• MFCD00058505
• Z-Leu-Leu-Glu-
• CS-0137534
• (5S,8S,11S)-5,8-diisobutyl-11-(naphthalen-2-ylcarbamoyl)-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatetradecan-14-oic acid
• HY-137286
• Z-Leu-Leu-Glu-2-naphthylamide
• benzyloxycarbonyl-Leu-Leu-Glu-2-naphthylamide
• SCHEMBL3307438
• benzyloxycarbonyl-Leu-Leu-Glu 2-naphthylamide
• Cbz-Leu-Leu-Glu-2-naphthylamide
• z-leu-leu-glu-beta-naphthylamide
• ANA
• Z-Leu-Leu-Glu beta-naphthylamide
• Cbz-LLE beta-naphthylamine
• Z-Leu-Leu-Glu-bNA

• MDL： MFCD00058505
• Inchi： 1S/C35H44N4O7/c1-22(2)18-29(38-34(44)30(19-23(3)4)39-35(45)46-21-24-10-6-5-7-11-24)33(43)37-28(16-17-31(40)41)32(42)36-27-15-14-25-12-8-9-13-26(25)20-27/h5-15,20,22-23,28-30H,16-19,21H2,1-4H3,(H,36,42)(H,37,43)(H,38,44)(H,39,45)(H,40,41)/t28-,29-,30-/m0/s1
• InChI Key： MIYHULQEZFNUGE-DTXPUJKBSA-N
• SMILES： O=C([C@H](CC(C)C)NC(=O)OCC1C=CC=CC=1)N[C@H](C(N[C@H](C(NC1C=CC2C=CC=CC=2C=1)=O)CCC(=O)O)=O)CC(C)C

Computed Properties

• Exact Mass: 632.32100
• Monoisotopic Mass: 632.32099976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 21
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 163Ų

Experimental Properties

• PSA: 162.93000
• LogP: 6.24560

Z-Leu-Leu-Glu-bNA Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R40
• Storage Condition：−20°C

Additional information on Z-Leu-Leu-Glu-bNA

Comprehensive Overview of Z-Leu-Leu-Glu-bNA (CAS No. 75873-85-7): Properties, Applications, and Research Insights

Z-Leu-Leu-Glu-bNA (CAS No. 75873-85-7) is a synthetic peptide derivative widely utilized in biochemical and pharmaceutical research. This compound, characterized by its N-benzyloxycarbonyl (Z) protecting group and 4-nitroanilide (bNA) moiety, serves as a critical substrate for studying protease activity, particularly in the context of enzyme kinetics and drug discovery. Its unique structure makes it a valuable tool for researchers investigating cathepsin B and other cysteine proteases, which are implicated in diseases like cancer and neurodegenerative disorders.

The growing interest in Z-Leu-Leu-Glu-bNA aligns with the surge in peptide-based therapeutics, a hot topic in modern medicine. As of 2024, over 60 peptide drugs have been approved globally, with hundreds in clinical trials, highlighting the demand for specialized substrates like this compound. Researchers frequently search for "Z-Leu-Leu-Glu-bNA solubility," "CAS 75873-85-7 applications," or "protease assay protocols," reflecting its practical relevance. The compound’s UV-vis absorbance at 405 nm (due to the bNA group) enables real-time monitoring of enzymatic reactions, a feature prized in high-throughput screening (HTS).

From a structural perspective, Z-Leu-Leu-Glu-bNA combines hydrophobic (Leu-Leu) and acidic (Glu) residues, mimicking natural peptide cleavage sites. This design facilitates studies on substrate specificity, a key focus area for AI-driven drug design platforms. Notably, its CAS No. 75873-85-7 is often cross-referenced with "peptide chromogenic substrates" or "cathepsin B inhibitors" in scientific literature, underscoring its interdisciplinary utility. Recent studies also explore its role in autophagy modulation, linking it to trending research on lysosomal function and age-related diseases.

In terms of handling, Z-Leu-Leu-Glu-bNA requires storage at -20°C to maintain stability, a detail frequently queried in "peptide storage guidelines" searches. Its compatibility with DMSO and aqueous buffers (pH 4–8) further enhances its versatility. With the rise of personalized medicine, this compound’s role in biomarker discovery pipelines has gained traction, particularly in oncology research where protease activity profiles are used to stratify patients.

To summarize, Z-Leu-Leu-Glu-bNA (CAS No. 75873-85-7) exemplifies the intersection of classical enzymology and cutting-edge drug development. Its continued relevance in protease research and alignment with trends like AI-assisted molecular design ensure its prominence in both academic and industrial settings. Future directions may include adaptations for fluorescent probes or nanoparticle conjugates, expanding its applications in next-generation diagnostics.